Cas no 1211520-57-8 (4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 1211520-57-8
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 1214182
• PubChem ID: 74892394
• Update Time: 2025-08-02

4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine
• DTXSID701269042
• CS-0097221
• DB-195412
• F18588
• 4-chloro-2H-pyrazolo[3,4-b]pyridin-3-amine
• 1211520-57-8

• Inchi： 1S/C6H5ClN4/c7-3-1-2-9-6-4(3)5(8)10-11-6/h1-2H,(H3,8,9,10,11)
• InChI Key： WLEFOJZUNXANLB-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C1=C(N)NN=2

Computed Properties

• Exact Mass: 168.02045
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.59

Additional information on 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine

Recent Advances in the Study of 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 1211520-57-8)

4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 1211520-57-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, particularly targeting cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency against CDK2 and CDK9. These findings suggest promising avenues for the development of novel anticancer agents.

In addition to its role in oncology, 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine has been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that this compound exhibits inhibitory activity against Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. The study utilized molecular docking and in vitro assays to validate the compound's interaction with the JAK2 active site, paving the way for further preclinical evaluation.

The synthetic accessibility of 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine has also been a focus of recent research. A 2024 paper in Organic Letters described a novel one-pot synthesis method that significantly improves yield and reduces purification steps compared to traditional approaches. This advancement is expected to facilitate large-scale production and accelerate the compound's adoption in drug discovery pipelines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives. A review article in Expert Opinion on Drug Discovery (2023) highlighted issues such as metabolic stability and oral bioavailability, which must be addressed through further medicinal chemistry efforts. Nevertheless, the compound's unique structural features and broad biological activity profile make it a compelling candidate for future therapeutic applications.

In conclusion, 4-chloro-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 1211520-57-8) represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology and immunology. Ongoing research aims to refine its pharmacological properties and expand its therapeutic utility, positioning it as a key player in next-generation drug discovery.